Cas no 2408957-80-0 (6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide)

• Product Name: 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide
• CAS No: 2408957-80-0
• MF: C₁₁H₁₀FN₃O₃
• MW: 251.213805675507
• CID: 6327287
• PubChem ID: 165696085
• Update Time: 2025-05-21

6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2408957-80-0
• 6'-fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide
• EN300-7537396
• 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide

• Inchi： 1S/C11H10FN3O3/c12-6-1-2-8-7(3-6)11(18-10(17)14-8)4-15(5-11)9(13)16/h1-3H,4-5H2,(H2,13,16)(H,14,17)
• InChI Key： BMTSBQSXGFHUKD-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1(CN(C(N)=O)C1)OC(N2)=O

Computed Properties

• Exact Mass: 251.07061935g/mol
• Monoisotopic Mass: 251.07061935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 84.7Ų

Additional information on 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide

6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2408957-80-0, known as 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide, has garnered significant attention in the field of medicinal chemistry and pharmacology. This molecule represents a novel spirocyclic compound with a unique structural arrangement that combines an azetidine ring fused with a benzoxazine moiety. The presence of a fluoro substituent at the 6' position and an oxo group at the 2' position further enhances its chemical complexity and potential biological activity.

Recent studies have highlighted the spirocyclic architecture of this compound as a key feature contributing to its pharmacological properties. Spirocyclic compounds are known for their ability to adopt rigid conformations, which can enhance molecular recognition and binding affinity to target proteins. In the case of 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide, this structural rigidity is hypothesized to play a critical role in its interaction with cellular receptors and enzymes.

One of the most promising aspects of this compound is its potential as a small molecule inhibitor in therapeutic applications. Preclinical studies have demonstrated that 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide exhibits potent inhibitory activity against several kinases and proteases associated with chronic diseases such as cancer and neurodegenerative disorders. For instance, research published in *Nature Communications* (2023) revealed that this compound selectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), a key regulator of cell cycle progression.

The synthesis of 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide involves a multi-step process that incorporates advanced organic chemistry techniques. The formation of the spirocyclic core is achieved through a tandem Michael addition and cyclization sequence, while the fluoro substituent is introduced via nucleophilic aromatic substitution. This synthetic route not only ensures high yields but also provides access to various structural analogs for further optimization.

In terms of pharmacokinetics, 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'-[3,1]benzoxazine]-1-carboxamide demonstrates favorable absorption and bioavailability profiles in preclinical models. Studies conducted in mice indicate that the compound achieves significant plasma concentrations following oral administration, suggesting its potential for systemic therapeutic applications. Furthermore, preliminary toxicity studies have shown that this compound exhibits low acute toxicity, making it a promising candidate for further development.

Another area of interest surrounding this compound is its potential role in targeted drug delivery systems. The unique structural features of 6'-Fluoro-2'-oxo-1',2'-dihydrospiro[azetidine-3,4'[3',1']benzoxazine]-1-carboxamide allow for functionalization at specific sites without compromising its core activity. Researchers are currently exploring the use of this compound as a scaffold for attaching targeting ligands or imaging agents, which could enhance its utility in precision medicine.

Looking ahead, the development of 6'-Fluoro-2' oxo 1', 2'dihydrospiro azetidine 3 4' [3', 1'] benzoxazine 1 carboxamide into a clinical candidate will depend on several factors, including its efficacy in larger animal models and its manufacturability at scale. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this promising molecule into clinical practice.